molecular formula C25H24N2O4 B5185775 N-[4-(5-ethyl-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide

N-[4-(5-ethyl-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide

Cat. No. B5185775
M. Wt: 416.5 g/mol
InChI Key: IITQBFTUOFPCMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(5-ethyl-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as PBB or PBPE, and it has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

Further research is needed to fully understand the mechanism of action of PBB and its effects on the body.

Advantages and Limitations for Lab Experiments

PBB has several advantages and limitations for use in lab experiments. Some of the most notable advantages include:
1. Wide Range of Effects: PBB has a wide range of biochemical and physiological effects, making it useful for investigating a variety of scientific research questions.
2. Relatively Safe: PBB has been shown to have a relatively low toxicity profile, making it safe for use in lab experiments.
3. Easy to Synthesize: PBB can be synthesized using relatively simple and straightforward methods, making it easy to obtain for lab experiments.
Some of the limitations of PBB for use in lab experiments include:
1. Limited Information: Despite extensive research on PBB, there is still much that is not fully understood about its mechanism of action and its effects on the body.
2. Lack of Standardization: There is currently no standardized method for synthesizing PBB, which can make it difficult to compare results between different studies.
3. Limited Availability: PBB is not widely available, which can make it difficult to obtain for lab experiments.

Future Directions

There are several future directions for research on PBB. Some of the most promising areas of research include:
1. Cancer Treatment: Further research is needed to investigate the potential of PBB as a cancer treatment.
2. Neurodegenerative Diseases: Further research is needed to investigate the potential of PBB as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Cardiovascular Diseases: Further research is needed to investigate the potential of PBB as a treatment for cardiovascular diseases such as hypertension and atherosclerosis.
4. Standardization: Further research is needed to develop a standardized method for synthesizing PBB, which will make it easier to compare results between different studies.
5.

Synthesis Methods

The synthesis of PBB is a complex process that involves several steps. The starting materials for the synthesis are 4-propoxybenzoyl chloride and 5-ethyl-2-amino-3-hydroxybenzoic acid. These two compounds are reacted together in the presence of a base to form the intermediate compound, N-[4-(5-ethyl-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide. The final product is obtained by purifying this intermediate compound through a series of chromatography and crystallization steps.

Scientific Research Applications

PBB has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biochemical and physiological effects, and it has been used in a variety of research studies. Some of the most common scientific research applications of PBB include:
1. Cancer Research: PBB has been shown to have anti-cancer properties and has been used in several studies to investigate its potential as a cancer treatment.
2. Neuroscience Research: PBB has been shown to have neuroprotective properties and has been used in several studies to investigate its potential as a treatment for neurodegenerative diseases.
3. Cardiovascular Research: PBB has been shown to have vasodilatory properties and has been used in several studies to investigate its potential as a treatment for cardiovascular diseases.

properties

IUPAC Name

N-[4-(5-ethyl-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H24N2O4/c1-3-13-30-19-9-6-17(7-10-19)24(29)26-18-8-11-20(22(28)15-18)25-27-21-14-16(4-2)5-12-23(21)31-25/h5-12,14-15,28H,3-4,13H2,1-2H3,(H,26,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IITQBFTUOFPCMZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)C3=NC4=C(O3)C=CC(=C4)CC)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H24N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

416.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-(5-ethyl-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.